Cas no 2229688-77-9 (tert-butyl N-2-amino-5-(4-fluorophenyl)pent-4-en-1-ylcarbamate)

• Product Name: tert-butyl N-2-amino-5-(4-fluorophenyl)pent-4-en-1-ylcarbamate
• CAS No: 2229688-77-9
• MF: C₁₆H₂₃FN₂O₂
• MW: 294.364427804947
• CID: 6028006
• PubChem ID: 164663899
• Update Time: 2025-06-07

tert-butyl N-2-amino-5-(4-fluorophenyl)pent-4-en-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-5-(4-fluorophenyl)pent-4-en-1-ylcarbamate
• tert-butyl n-[2-amino-5-(4-fluorophenyl)pent-4-en-1-yl]carbamate
• 2229688-77-9
• EN300-1888256

• Inchi： 1S/C16H23FN2O2/c1-16(2,3)21-15(20)19-11-14(18)6-4-5-12-7-9-13(17)10-8-12/h4-5,7-10,14H,6,11,18H2,1-3H3,(H,19,20)/b5-4+
• InChI Key： CGOVHWPAHITRHG-SNAWJCMRSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 294.17435614g/mol
• Monoisotopic Mass: 294.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-5-(4-fluorophenyl)pent-4-en-1-ylcarbamate

tert-butyl N-2-amino-5-(4-fluorophenyl)pent-4-en-1-ylcarbamate (CAS No. 2229688-77-9): A Comprehensive Overview

tert-butyl N-2-amino-5-(4-fluorophenyl)pent-4-en-1-ylcarbamate (CAS No. 2229688-77-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, and recent advancements in its research and application.

Chemical Structure and Properties

The chemical structure of tert-butyl N-2-amino-5-(4-fluorophenyl)pent-4-en-1-ylcarbamate is defined by its tert-butyl carbamate group and a 4-fluorophenyl substituent on a pentenyl chain. The presence of the tert-butyl carbamate group imparts stability to the compound, while the 4-fluorophenyl substituent introduces additional electronic and steric effects that can influence its biological activity. The compound is typically synthesized through a multi-step process involving the reaction of 4-fluorophenylacetylene with an appropriate amine derivative, followed by protection with tert-butyl carbamate.

The physical properties of tert-butyl N-2-amino-5-(4-fluorophenyl)pent-4-en-1-ylcarbamate include a molecular weight of approximately 313.38 g/mol and a melting point ranging from 65 to 70°C. It is generally soluble in organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

Synthesis Methods

The synthesis of tert-butyl N-2-amino-5-(4-fluorophenyl)pent-4-en-1-ylcarbamate involves several key steps. One common approach begins with the preparation of 4-fluorophenylacetylene, which is then reacted with an appropriate amine derivative to form the corresponding amine. The resulting amine is subsequently protected using tert-butyl carbamate to yield the final product. This method ensures high yields and purity, making it suitable for large-scale production.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For example, the use of palladium-catalyzed cross-coupling reactions has been explored to improve yield and reduce by-products. Additionally, green chemistry principles have been applied to minimize solvent usage and waste generation during the synthesis process.

Biological Activity and Applications

tert-butyl N-2-amino-5-(4-fluorophenyl)pent-4-en-1-ylcarbamate has shown promising biological activity in various preclinical studies. Its unique structural features make it an attractive candidate for drug discovery efforts targeting specific biological pathways. One area of significant interest is its potential as a modulator of G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are common targets for therapeutic intervention.

In vitro studies have demonstrated that tert-butyl N-2-amino-5-(4-fluorophenyl)pent-4-en-1-ylcarbamate exhibits selective binding to certain GPCRs, suggesting its potential as a lead compound for developing novel receptor agonists or antagonists. Additionally, preliminary data indicate that this compound may have anti-inflammatory properties, making it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The potential therapeutic applications of tert-butyl N-2-amino-5-(4-fluorophenyl)pent-4-en-1-ylcarbamate have led to increased interest in advancing it through preclinical and clinical trials. Early-stage clinical trials are currently underway to evaluate its safety and efficacy in humans. These trials aim to assess pharmacokinetic parameters, such as absorption, distribution, metabolism, and excretion (ADME), as well as potential side effects.

Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand the long-term safety profile and optimal dosing regimens for this compound. Ongoing studies are also exploring its potential synergistic effects when used in combination with other therapeutic agents.

Conclusion

tert-butyl N-2-amino-5-(4-fluorophenyl)pent-4-en-1-ylcarbamate (CAS No. 2229688-77-9) is a promising compound with unique structural features that make it an attractive candidate for drug discovery efforts. Its potential applications in modulating GPCRs and treating inflammatory diseases highlight its significance in medicinal chemistry and pharmaceutical research. As research continues to advance, this compound holds the potential to contribute significantly to the development of novel therapeutic agents that can improve patient outcomes.